Cas no 17332-04-6 (1H-Indene-2-carboxylic acid, methyl ester)
17332-04-6 structure
Product Name:1H-Indene-2-carboxylic acid, methyl ester
CAS No:17332-04-6
MF:C11H10O2
MW:174.195903301239
CID:1362026
PubChem ID:10103644
Update Time:2025-04-20
1H-Indene-2-carboxylic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-2-carboxylic acid, methyl ester
- methyl 1H-indene-2-carboxylate
- 17332-04-6
- DTXSID80435593
- SCHEMBL5600204
-
- Inchi: 1S/C11H10O2/c1-13-11(12)10-6-8-4-2-3-5-9(8)7-10/h2-6H,7H2,1H3
- InChI Key: PKYVDUBWMRQMPC-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
1H-Indene-2-carboxylic acid, methyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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